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Compound of Interest

Compound Name: 4-Acetylphenyl dimethylcarbamate

Cat. No.: B2398528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties of 4-
Acetylphenyl dimethylcarbamate, including its physicochemical characteristics and available

spectral data. The information is intended to support research and development activities

involving this compound.

Core Properties and Data
4-Acetylphenyl dimethylcarbamate is a chemical compound with the molecular formula

C₁₁H₁₃NO₃. It is also known by its CAS number 52916-82-2. The following tables summarize its

key physical and chemical properties.

Table 1: Physicochemical Properties of 4-Acetylphenyl Dimethylcarbamate
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Property Value Source

Molecular Formula C₁₁H₁₃NO₃ SpectraBase[1]

Molecular Weight 207.23 g/mol CHIRALEN[2], SpectraBase[1]

Melting Point 82-84 °C

Note: This value is reported for

a white solid in a synthetic

procedure and is likely for the

target compound, but not

explicitly confirmed.

Storage Temperature 2-8°C CHIRALEN[2]

Table 2: Spectroscopic Data Identifiers for 4-Acetylphenyl Dimethylcarbamate

Spectroscopic Data Details Source

¹³C NMR

Data available; Solvent:

CDCl₃, Instrument: VARIAN

XL-200

SpectraBase[1]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-Acetylphenyl
dimethylcarbamate is not readily available in the reviewed literature, a plausible synthetic

route can be inferred from standard organic chemistry principles and published methods for

analogous compounds. A potential method involves the reaction of 4-hydroxyacetophenone

with dimethylcarbamoyl chloride.

Hypothetical Synthetic Workflow:

The diagram below illustrates a potential workflow for the synthesis and purification of 4-
Acetylphenyl dimethylcarbamate. This represents a general procedure that would require

optimization for specific laboratory conditions.
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4-Hydroxyacetophenone +
Dimethylcarbamoyl Chloride +

Base (e.g., Pyridine) +
Solvent (e.g., DCM)

Reaction Mixture
(Stir at Room Temperature)

1. Combine Aqueous Workup
(e.g., wash with HCl, NaHCO₃, brine)

2. Quench & Wash Extraction with
Organic Solvent

3. Separate Layers Drying of Organic Layer
(e.g., over Na₂SO₄)

4. Remove Water Solvent Evaporation5. Concentrate Purification
(e.g., Recrystallization or
Column Chromatography)

6. Purify 4-Acetylphenyl Dimethylcarbamate7. Isolate

Click to download full resolution via product page

Figure 1. A potential synthetic workflow for 4-Acetylphenyl dimethylcarbamate.

Biological Activity
Currently, there is no publicly available information regarding the specific biological activity,

mechanism of action, or associated signaling pathways for 4-Acetylphenyl
dimethylcarbamate. Research into compounds with similar structural motifs, such as other

carbamate derivatives, may provide insights into potential areas of investigation. For instance,

some studies have explored the anticancer potential of molecules containing an acetylphenyl

group.[3] However, these findings are not directly applicable to 4-Acetylphenyl
dimethylcarbamate without further investigation.

Conclusion
This guide summarizes the currently available technical information on 4-Acetylphenyl
dimethylcarbamate. While core identifying information has been established, a significant

portion of its experimental data, including detailed spectral analyses, a confirmed synthesis

protocol, and its biological activity profile, remains to be fully characterized in the public

domain. This presents an opportunity for further research to elucidate the properties and

potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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